3-HYDROXY-1-METHYL-4-[(MORPHOLIN-4-YL)METHYL]-6H-BENZO[C]CHROMEN-6-ONE

• IUPAC Name: 3-hydroxy-1-methyl-4-(morpholin-4-ylmethyl)benzo[c]chromen-6-one
• InChI: InChI=1S/C19H19NO4/c1-12-10-16(21)15(11-20-6-8-23-9-7-20)18-17(12)13-4-2-3-5-14(13)19(22)24-18/h2-5,10,21H,6-9,11H2,1H3
• InChI Key: BCHASJXEOCLJRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C3=CC=CC=C3C(=O)O2)CN4CCOCC4)O
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol

Description

3-HYDROXY-1-METHYL-4-[(MORPHOLIN-4-YL)METHYL]-6H-BENZO[C]CHROMEN-6-ONE is a complex organic compound that belongs to the class of chromen-6-one derivatives. This compound is characterized by the presence of a morpholine group attached to the chromen-6-one core, which imparts unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-HYDROXY-1-METHYL-4-[(MORPHOLIN-4-YL)METHYL]-6H-BENZO[C]CHROMEN-6-ONE typically involves a multi-step processThe reaction conditions often involve the use of formaldehyde and morpholine in the presence of a suitable solvent such as ethanol or DMF, and the reaction is typically carried out at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. The industrial process may also incorporate advanced purification techniques such as recrystallization and chromatography to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-HYDROXY-1-METHYL-4-[(MORPHOLIN-4-YL)METHYL]-6H-BENZO[C]CHROMEN-6-ONE can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group in the chromen-6-one core can be reduced to form a hydroxyl group.

Substitution: The morpholine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a ketone, while reduction of the carbonyl group can produce a secondary alcohol.

Scientific Research Applications

3-HYDROXY-1-METHYL-4-[(MORPHOLIN-4-YL)METHYL]-6H-BENZO[C]CHROMEN-6-ONE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential in biological studies due to its ability to interact with various biomolecules.

Medicine: Research has indicated potential therapeutic applications, including antiviral, anticancer, and antimicrobial activities.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-HYDROXY-1-METHYL-4-[(MORPHOLIN-4-YL)METHYL]-6H-BENZO[C]CHROMEN-6-ONE involves its interaction with specific molecular targets and pathways. The morpholine group can enhance the compound’s ability to bind to certain receptors or enzymes, thereby modulating their activity. The chromen-6-one core may also contribute to the compound’s biological effects by interacting with cellular signaling pathways and influencing gene expression .

Comparison with Similar Compounds

Similar Compounds

Chroman-4-one derivatives: These compounds share a similar core structure but may have different substituents, leading to variations in their chemical and biological properties.

Morpholine-containing compounds: These compounds contain the morpholine group and are known for their diverse biological activities.

Uniqueness

3-HYDROXY-1-METHYL-4-[(MORPHOLIN-4-YL)METHYL]-6H-BENZO[C]CHROMEN-6-ONE is unique due to the combination of the chromen-6-one core and the morpholine group, which imparts distinct chemical reactivity and biological activity. This combination makes it a valuable compound for various research and industrial applications.